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Compound of Interest

Compound Name: 1-(2,2,2-Trifluoroethyl)piperazine

Cat. No.: B077660 Get Quote

Technical Overview of 1-(2,2,2-
Trifluoroethyl)piperazine
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 1-(2,2,2-Trifluoroethyl)piperazine, a

piperazine derivative utilized as a versatile intermediate in the synthesis of various compounds,

particularly within the pharmaceutical industry.[1] Its structure is notable for the presence of a

trifluoroethyl group, which can enhance lipophilicity and metabolic stability in derivative

molecules.[2]

Chemical Properties and Identifiers
The fundamental chemical properties of 1-(2,2,2-Trifluoroethyl)piperazine are summarized

below. These identifiers are crucial for accurate sourcing, handling, and regulatory compliance

in a research and development setting.

Identifier Value

Molecular Formula C₆H₁₁F₃N₂[1][3][4]

Molecular Weight 168.16 g/mol [1][3]

CAS Number 13349-90-1[3][4][5]
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Structural Representation
To illustrate the logical relationship of the substituent groups, the following diagram outlines the

molecular structure.
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Structural relationship of 1-(2,2,2-Trifluoroethyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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